Ethyl 2-(3-formylphenoxy)-2-methylpropanoate
Cat. No. B6320860
Key on ui cas rn:
131992-92-2
M. Wt: 236.26 g/mol
InChI Key: RSCRMFCGBFOWCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08889881B2
Procedure details
In an ethanol solvent, 1 N ethoxy sodium (NaOEt) (1.1 eq.) was added dropwise to 3-hydroxybenzaldehyde (1.0 eq.) and ethyl α-bromoisobutyrate (1.1 eq.), and the reaction mixture was refluxed. After the ethanol was evaporated, the residual was distributed between ethyl acetate and water, and an organic layer was dried by using MgSO4, filtered, and evaporated. The residual was purified by silica gel column chromatography using hexane and ethyl acetate (8:1) to obtain Compound 97b.
Identifiers
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REACTION_CXSMILES
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C(O[Na])C.[OH:5][C:6]1[CH:7]=[C:8]([CH:11]=[CH:12][CH:13]=1)[CH:9]=[O:10].Br[C:15]([CH3:22])([CH3:21])[C:16]([O:18][CH2:19][CH3:20])=[O:17]>C(O)C>[CH:9]([C:8]1[CH:7]=[C:6]([CH:13]=[CH:12][CH:11]=1)[O:5][C:15]([CH3:22])([CH3:21])[C:16]([O:18][CH2:19][CH3:20])=[O:17])=[O:10]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)O[Na]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC=1C=C(C=O)C=CC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC(C(=O)OCC)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was refluxed
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CUSTOM
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Type
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CUSTOM
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Details
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After the ethanol was evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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an organic layer was dried
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The residual was purified by silica gel column chromatography
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(=O)C=1C=C(OC(C(=O)OCC)(C)C)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 59% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
